molecular formula C14H16N2O2S B267045 3-sec-butoxy-N-(1,3-thiazol-2-yl)benzamide

3-sec-butoxy-N-(1,3-thiazol-2-yl)benzamide

Cat. No. B267045
M. Wt: 276.36 g/mol
InChI Key: XGAYULMLNIMZML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-sec-butoxy-N-(1,3-thiazol-2-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is often referred to as BZ-423 and is known for its unique mechanism of action, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

BZ-423 works by targeting a specific protein known as the mitochondrial benzodiazepine receptor (mBzR). This protein is found in the mitochondria of cells and is involved in regulating cell death. BZ-423 binds to the mBzR and triggers a series of events that ultimately lead to the elimination of autoreactive T cells.
Biochemical and Physiological Effects:
BZ-423 has been shown to have a number of biochemical and physiological effects. In addition to its ability to selectively target autoreactive T cells, BZ-423 has also been shown to have anti-inflammatory and anti-tumor properties. It has also been shown to improve mitochondrial function, which is important for overall cellular health.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BZ-423 in lab experiments is its specificity. BZ-423 targets a specific protein, which reduces the risk of off-target effects. However, one limitation of using BZ-423 is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving BZ-423. One area of interest is its potential use in the treatment of other autoimmune diseases, such as type 1 diabetes and lupus. Another area of interest is its potential use in cancer treatment, as it has been shown to have anti-tumor properties. Additionally, researchers are interested in developing more soluble forms of BZ-423 to improve its usability in lab experiments.

Synthesis Methods

The synthesis of BZ-423 involves a series of chemical reactions that are carried out in a laboratory setting. The process begins with the preparation of 2-aminothiazole, which is then reacted with 4-bromo-2-butanol to form the intermediate compound. This intermediate is then reacted with 4-fluorobenzoic acid to produce the final product, BZ-423.

Scientific Research Applications

BZ-423 has been studied extensively for its potential applications in biomedical research. One of the most promising areas of research is its use in the treatment of autoimmune diseases. Studies have shown that BZ-423 can selectively target and eliminate autoreactive T cells, which are responsible for causing autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.

properties

Molecular Formula

C14H16N2O2S

Molecular Weight

276.36 g/mol

IUPAC Name

3-butan-2-yloxy-N-(1,3-thiazol-2-yl)benzamide

InChI

InChI=1S/C14H16N2O2S/c1-3-10(2)18-12-6-4-5-11(9-12)13(17)16-14-15-7-8-19-14/h4-10H,3H2,1-2H3,(H,15,16,17)

InChI Key

XGAYULMLNIMZML-UHFFFAOYSA-N

SMILES

CCC(C)OC1=CC=CC(=C1)C(=O)NC2=NC=CS2

Canonical SMILES

CCC(C)OC1=CC=CC(=C1)C(=O)NC2=NC=CS2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.